Cas no 1256359-90-6 (3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester)

• Product Name: 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester
• CAS No: 1256359-90-6
• MF: C₁₈H₂₈BNO₃
• MW: 317.230825424194
• MDL: MFCD17926514
• CID: 828581
• Update Time: 2026-04-29

3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 3-(N,N-Diethyl carbamoylmethyl)phenylboronic acid pinacol ester
• B-2889
• X0450
• 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester

• MDL： MFCD17926514

Computed Properties

• Exact Mass: 317.21600

Experimental Properties

• PSA: 38.77000
• LogP: 2.39670

Additional information on 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester

Introduction to 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester (CAS No. 1256359-90-6) and Its Applications in Modern Chemical Biology

3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester, identified by the chemical abstracts service number 1256359-90-6, is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in various biochemical interactions, particularly in the context of glycosylation and proteoglycan research. The structural features of this molecule, including its phenyl ring substituted with a diethylcarbamoylmethyl group and a boronic acid pinacol ester moiety, contribute to its unique reactivity and biological relevance.

The pinacol ester form of boronic acid is particularly noteworthy due to its enhanced stability under physiological conditions compared to free boronic acids. This stability is attributed to the bulky pinacol groups, which shield the boron center from unwanted hydrolysis, making it a more practical candidate for biological applications. The N,N-diethylcarbamoylmethyl substituent further modifies the electronic properties of the phenyl ring, influencing its interaction with biological targets. This dual functionality makes the compound an attractive scaffold for designing novel biomimetic molecules and probes.

In recent years, organoboron compounds have been extensively studied for their role in drug development and diagnostics. Boronic acids, in particular, have shown promise as inhibitors of enzymes that exhibit glycosidic bond hydrolysis or formation. For instance, 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester has been explored as a potential inhibitor in the study of glycoside hydrolases, which are critical enzymes involved in carbohydrate metabolism and pathogenesis. Its ability to form reversible covalent bonds with hydroxyl groups in these enzymes makes it a valuable tool for both structural elucidation and inhibition studies.

One of the most compelling applications of this compound is in the field of carbohydrate chemistry. Boronic acid esters are known to participate in the formation of cyclic acetal complexes with sugars, a reaction that mimics natural glycosidic linkages. This property has been leveraged in the development of synthetic strategies for complex carbohydrates and glycopeptides. The phenylboronic acid moiety specifically interacts with diols and polyols, making it an effective ligand for affinity chromatography and other biochemical assays. For example, it has been used to isolate and purify lectins and other carbohydrate-binding proteins from biological samples.

Moreover, the N,N-diethylcarbamoylmethyl group provides a flexible alkyl chain that can be further modified or used as a handle for conjugation with other biomolecules. This feature has enabled researchers to design bispecific probes that target multiple biomarkers simultaneously. Such probes are particularly useful in diagnostic applications, where simultaneous detection of multiple disease biomarkers can lead to more accurate and comprehensive disease profiling.

Recent advancements in medicinal chemistry have highlighted the potential of 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester as a lead compound for drug discovery. Its ability to interact with biological targets through non-covalent bonds while maintaining structural stability makes it an ideal candidate for developing small-molecule inhibitors. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes involved in inflammatory pathways, suggesting its therapeutic potential in treating chronic inflammatory diseases.

The compound's utility extends beyond enzymatic inhibition; it has also been explored as a tool for imaging applications. Boron-containing compounds are particularly interesting in nuclear magnetic resonance (NMR) spectroscopy due to their high relaxivity values. By incorporating this compound into contrast agents, researchers aim to improve the resolution and sensitivity of NMR-based imaging techniques. This could lead to more accurate detection and characterization of biological tissues and pathological conditions.

In conclusion, 3-(N,N-Diethylcarbamoylmethyl)phenylboronic acid, pinacol ester (CAS No. 1256359-90-6) is a multifunctional organoboron compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features enable it to participate in diverse biochemical interactions, making it a valuable tool for studying glycosylation processes, designing novel inhibitors, developing diagnostic probes, and creating advanced imaging agents. As research continues to uncover new applications for organoboron compounds, this molecule is poised to play an increasingly important role in both academic research and industrial drug development.